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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-13C2

Cat. No.: B12382645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data

and handling protocols for Ethyl 2-methylbutanoate-13C2. While specific safety data for the

isotopically labeled compound is not extensively published, the information presented here is

based on the well-documented properties of its unlabeled analogue, Ethyl 2-methylbutanoate.

The inclusion of two ¹³C isotopes does not significantly alter the chemical's hazardous

properties or safety requirements. This document is intended to serve as an essential resource

for laboratory personnel, ensuring safe handling and application in research and development.

Chemical and Physical Properties
Ethyl 2-methylbutanoate is a colorless, oily liquid with a characteristic fruity odor, often

described as apple-like.[1][2][3][4] It is insoluble in water but miscible with ethanol and other

organic solvents.[3] The following tables summarize the key physical and chemical properties

of Ethyl 2-methylbutanoate.
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Property Value Source

Molecular Formula C₇H₁₄O₂ [5][6]

Molecular Weight 130.18 g/mol [2][4][5]

Appearance Colorless liquid [1][3][7]

Odor Fruity, apple-like [1][3][4]

Quantitative Physical Data Value Source

Density 0.865 g/mL at 25 °C [5]

Boiling Point 133 °C [3][5]

Melting Point -93 °C [4]

Flash Point 26 °C (79 °F) [3][5]

Vapor Pressure 11.73 hPa at 20 °C [5]

Water Solubility 600 mg/L at 20 °C [5]

Refractive Index n20/D 1.397 [5]

Hazard Identification and Safety Precautions
Ethyl 2-methylbutanoate is classified as a flammable liquid.[1] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[1]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[1]

Precautionary Statements:
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Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[1][8]

P233 Keep container tightly closed.[1][8]

P240
Ground and bond container and receiving

equipment.[1][8]

P241
Use explosion-proof electrical/ventilating/lighting

equipment.[1][8]

P242 Use non-sparking tools.[1][8]

P243 Take action to prevent static discharges.[1][8]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[1]

P370+P378
In case of fire: Use CO₂, dry chemical, or foam

for extinction.

P403+P235 Store in a well-ventilated place. Keep cool.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is paramount when working with Ethyl 2-
methylbutanoate-13C2. The following sections detail the necessary procedures for handling,

storage, and in case of accidental exposure.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat are required.[9]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

with an organic vapor cartridge is recommended.[9]

Preparation

Personal Protective Equipment (PPE)

Handling

Start: Handling Chemical

Conduct Risk Assessment

Wear Safety Goggles Wear Gloves & Lab Coat Ensure Adequate Ventilation
or Use Respirator

Proceed with Experiment

Click to download full resolution via product page

Figure 1: Mandatory PPE workflow for handling Ethyl 2-methylbutanoate-13C2.

Storage
Proper storage is crucial to maintain the integrity of the compound and ensure laboratory

safety.
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Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

The storage area should be designated as a "flammables area."

Incompatible materials include strong oxidizing agents and strong bases.

Select Storage Location

Cool, Dry, Well-Ventilated Tightly Closed Container Away from Heat & Ignition Sources Separate from Incompatible
Materials (Oxidizers, Bases)

Secure Storage

Click to download full resolution via product page

Figure 2: Logical relationship for proper storage of Ethyl 2-methylbutanoate-13C2.

First-Aid Measures
In the event of exposure, immediate action is necessary. The following table outlines the

appropriate first-aid measures.
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Exposure Route First-Aid Procedure Source

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower for at

least 15 minutes. If skin

irritation persists, call a

physician.

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do not induce

vomiting.

[3]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

Fire-Fighting Measures
Ethyl 2-methylbutanoate is a flammable liquid. In case of a fire, the following measures should

be taken:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, or foam. Water spray

may be inefficient.[1]

Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[1][8]

Containers may explode when heated. Hazardous decomposition products include carbon

monoxide and carbon dioxide.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate Personnel: Remove all non-essential personnel from the area.

Remove Ignition Sources: Eliminate all sources of ignition in the vicinity of the spill.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material like sand or earth to contain the

spill.[9]

Collect and Dispose: Collect the absorbed material into a suitable container for disposal.[9]

Disposal must be in accordance with local, state, and federal regulations.
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Accidental Spill Occurs
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Figure 3: Step-by-step workflow for responding to an accidental spill.

Toxicological Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12382645?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There is limited toxicological data available for Ethyl 2-methylbutanoate. It may cause irritation

to the skin, eyes, and respiratory tract upon contact or inhalation.[1] Ingestion may cause

gastrointestinal irritation.

Ecological Information
This substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very

persistent and very bioaccumulative (vPvB). However, it should not be released into the

environment.

This technical guide is intended to provide essential safety information. It is not a substitute for

a thorough understanding of the material and adherence to all applicable safety regulations.

Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12382645#ethyl-2-methylbutanoate-13c2-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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